Cas no 93892-71-8 (dialuminium tris[2-methylnaphthalenesulphonate])

• Product Name: dialuminium tris[2-methylnaphthalenesulphonate]
• CAS No: 93892-71-8
• MF: C₃₃H₂₇Al₂O₉S₃
• MW: 717.720163583755
• CID: 819455
• Update Time: 2023-11-18

dialuminium tris[2-methylnaphthalenesulphonate] Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonic acid, 2-methyl-, aluminum salt (9CI)
• aluminum,2-methylnaphthalene-1-sulfonate
• dialuminium tris[2-methylnaphthalenesulphonate]
• CID 139594457

• Inchi： 1S/3C11H10O3S.2Al/c3*1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14;;/h3*2-7H,1H3,(H,12,13,14);;/q;;;2*+3/p-3
• InChI Key： BYLUHYCACXSEQC-UHFFFAOYSA-K
• SMILES： S(C1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-].S(C1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-].S(C1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-].[Al+3].[Al+3]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 0
• Complexity: 304
• Topological Polar Surface Area: 197